Cas no 32742-30-6 ((p-Tolyl)-alpha-D-glucopyranoside tetraacetate)

• Product Name: (p-Tolyl)-alpha-D-glucopyranoside tetraacetate
• CAS No: 32742-30-6
• MF: C₂₁H₂₆O₁₀
• MW: 438.425147533417
• CID: 2947186
• PubChem ID: 13325753
• Update Time: 2025-07-21

(p-Tolyl)-alpha-D-glucopyranoside tetraacetate Chemical and Physical Properties

Names and Identifiers

• (p-Tolyl)-alpha-D-glucopyranoside tetraacetate
• NIOSH/LZ6425900
• Tetraacetyl-p-tolyl-alpha-D-glucoside
• LZ64259000
• alpha-D-(p-Tolyl)glucopyranoside tetraacetate
• 4-Methylphenyl tetra-O-acetyl-alpha-Dglucopyranoside
• Glucopyranoside, (p-tolyl)-, tetraacetate, alpha-D-
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(4-methylphenoxy)oxan-2-yl]methyl acetate
• 32742-30-6
• 4-Methylphenyltetra-O-acetyl-alpha-Dglucopyranoside

• Inchi： 1S/C21H26O10/c1-11-6-8-16(9-7-11)30-21-20(29-15(5)25)19(28-14(4)24)18(27-13(3)23)17(31-21)10-26-12(2)22/h6-9,17-21H,10H2,1-5H3/t17-,18-,19+,20-,21+/m1/s1
• InChI Key： OBNBHYQEYRONSE-ADAARDCZSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 438.15259702g/mol
• Monoisotopic Mass: 438.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124

Additional information on (p-Tolyl)-alpha-D-glucopyranoside tetraacetate

Introduction to (p-Tolyl)-alpha-D-glucopyranoside Tetraacetate (CAS No. 32742-30-6)

Compound (p-Tolyl)-alpha-D-glucopyranoside tetraacetate, identified by its Chemical Abstracts Service (CAS) number 32742-30-6, is a significant molecule in the field of pharmaceutical chemistry and glycobiology. This compound belongs to the class of glycosides, specifically a glucoside derivative, and has garnered attention due to its structural and functional properties. The presence of a p-tolyl group and acetylated glucose moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structure of (p-Tolyl)-alpha-D-glucopyranoside tetraacetate consists of a glucose unit substituted at the anomeric carbon with an acetylated hydroxyl group and four acetyl groups at the C2, C3, C4, and C6 positions. The p-tolyl group, which is a methylbenzene derivative with a para-substituted methyl group, contributes to the compound's solubility and reactivity. This structural configuration makes it an attractive candidate for further derivatization and functionalization in drug discovery processes.

In recent years, there has been growing interest in glycosidic compounds due to their role in various biological processes and their potential as therapeutic agents. Research has demonstrated that glycosides can modulate enzyme activity, cell signaling pathways, and immune responses. Specifically, (p-Tolyl)-alpha-D-glucopyranoside tetraacetate has been explored for its potential applications in antiviral, anti-inflammatory, and anticancer therapies. Its ability to interact with biological targets makes it a valuable scaffold for designing novel drugs.

One of the most compelling aspects of (p-Tolyl)-alpha-D-glucopyranoside tetraacetate is its utility as a building block in synthetic chemistry. The acetylated glucose moiety provides numerous reactive sites for further chemical modifications, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have utilized this compound in the synthesis of neoglycoconjugates, which are glycosides linked to other biomolecules such as peptides or proteins. These neoglycoconjugates have shown promise in vaccine development and as diagnostic tools.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of glucoside derivatives. Studies have indicated that modifications at the anomeric carbon can significantly alter the pharmacokinetic properties of glycosides. By introducing acetyl groups, as seen in (p-Tolyl)-alpha-D-glucopyranoside tetraacetate, researchers can enhance stability and bioavailability. Furthermore, the p-tolyl group can serve as a handle for further functionalization, enabling the development of more complex drug molecules.

Recent advancements in glycobiology have highlighted the importance of glycosylation in drug design. Glycosidic bonds are prevalent in many biologically active molecules, including antibiotics and antiviral agents. The study of glycosidic compounds has led to the development of innovative synthetic strategies that allow for precise control over glycosylation patterns. This has opened up new avenues for drug discovery and development.

The synthesis of (p-Tolyl)-alpha-D-glucopyranoside tetraacetate typically involves a series of reactions starting from glucose or its derivatives. The key steps include protection-deprotection strategies to selectively modify hydroxyl groups and introduce acetyl groups at desired positions. The p-tolyl group is usually introduced via Suzuki-Miyaura cross-coupling or other palladium-catalyzed reactions. These synthetic methodologies highlight the compound's importance as a versatile intermediate in organic synthesis.

In conclusion, (p-Tolyl)-alpha-D-glucopyranoside tetraacetate (CAS No. 32742-30-6) is a multifaceted compound with significant applications in pharmaceutical chemistry and glycobiology. Its unique structure and reactivity make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new biological functions of glycosidic compounds, compounds like this are expected to play an increasingly important role in developing next-generation therapeutics.